Cas no 2171864-56-3 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid
• CAS No: 2171864-56-3
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 5783427
• PubChem ID: 165876033
• Update Time: 2025-06-12

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171864-56-3
• EN300-1516987
• 4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-methylbutanoic acid
• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid

• Inchi： 1S/C27H26N2O5/c1-17(26(31)32)14-15-28-25(30)22-12-6-7-13-24(22)29-27(33)34-16-23-20-10-4-2-8-18(20)19-9-3-5-11-21(19)23/h2-13,17,23H,14-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： BFGKQMNVTMCHMU-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1C(NCCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid

Introduction to 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic Acid (CAS No. 2171864-56-3)

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid, identified by its CAS number 2171864-56-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid is characterized by its complex arrangement of functional groups, which includes a fluorenylmethoxycarbonyl moiety, an amino group, and a phenylformamido group. These structural features contribute to its unique chemical properties and biological interactions, positioning it as a valuable candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The presence of the fluorenylmethoxycarbonyl (Fmoc) group in this compound suggests potential applications in peptide synthesis and protease inhibition, areas where such derivatives have shown considerable promise. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis, providing a protected environment for the introduction of amino acids during the assembly of peptide chains.

The phenylformamido moiety further enhances the compound's complexity and potential biological activity. This group is known to interact with biological targets in diverse ways, often serving as a hinge region in protein-protein interactions. Such interactions are critical for the development of small-molecule inhibitors that can disrupt disease-causing pathways. The combination of these structural elements in 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid makes it an intriguing candidate for further investigation.

Recent studies have highlighted the importance of structurally diverse compounds in drug discovery programs. The unique combination of functional groups in this molecule allows it to engage with multiple biological targets, potentially leading to synergistic effects that could enhance therapeutic outcomes. For instance, the fluorenylmethoxycarbonyl group may facilitate interactions with enzymes involved in metabolic pathways, while the phenylformamido group could interact with receptors or signaling proteins.

The 2-methylbutanoic acid side chain adds another layer of complexity to the compound's structure. This side chain can influence solubility, metabolic stability, and binding affinity, all of which are critical factors in drug design. By optimizing this moiety, researchers can fine-tune the compound's properties to improve its pharmacokinetic profile and therapeutic efficacy.

In the context of current pharmaceutical research, there is a particular focus on developing compounds that can modulate inflammation and immune responses. The structural features of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid suggest that it may have applications in this area. For example, the phenylformamido group could interact with inflammatory cytokine receptors or signaling molecules, potentially leading to the development of novel anti-inflammatory agents.

Additionally, the compound's potential role in modulating enzyme activity has been explored in several preclinical studies. Enzymes such as kinases and proteases are often implicated in various diseases, including cancer and autoimmune disorders. By designing molecules that can selectively inhibit these enzymes, researchers aim to develop targeted therapies that minimize side effects associated with traditional treatments.

The synthesis of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with precision.

In conclusion, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid (CAS No. 2171864-56-3) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further exploration in drug discovery programs aimed at developing novel therapeutic agents.